Cas no 1498355-31-9 (3-Amino-6-tert-butyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-6-tert-butyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 1498355-31-9
• Molecular Formula: C₁₂H₂₀N₂O
• Molecular Weight: 208.300003051758
• CID: 5691008
• PubChem ID: 82466738

3-Amino-6-tert-butyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one Properties

Names and Identifiers

• 1498355-31-9
• EN300-725148
• 3-Amino-6-tert-butyl-1-(propan-2-yl)-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-amino-6-(1,1-dimethylethyl)-1-(1-methylethyl)-

• InChIKey： CRVCWMFDKNCEGL-UHFFFAOYSA-N
• Inchi： 1S/C12H20N2O/c1-8(2)14-10(12(3,4)5)7-6-9(13)11(14)15/h6-8H,13H2,1-5H3
• SMILES： O=C1C(=CC=C(C(C)(C)C)N1C(C)C)N

Computed Properties

• Exact Mass: 208.157563266g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 208.157563266g/mol
• Heavy Atom Count: 15
• Complexity: 332
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Boiling Point: 339.5±31.0 °C(Predicted)
• pka: 4.24±0.20(Predicted)
• Density: 1.028±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones